Cas no 1997423-69-4 (Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate)

• Product Name: Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate
• CAS No: 1997423-69-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6486805
• PubChem ID: 137941741
• Update Time: 2025-09-28

Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6512334
• tert-butyl (2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoate
• Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate
• 1997423-69-4

• Inchi： 1S/C11H19N3O2/c1-11(2,3)16-10(15)9(12)5-8-6-14(4)7-13-8/h6-7,9H,5,12H2,1-4H3/t9-/m0/s1
• InChI Key： XWJGKDQJTALGKR-VIFPVBQESA-N
• SMILES： O(C([C@H](CC1=CN(C)C=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate

Introduction to Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate (CAS No. 1997423-69-4)

Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate, identified by its CAS number 1997423-69-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, with its unique structural features, presents a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate consists of a propanoate backbone modified with a tert-butyl group at the first carbon and an (S)-configuration at the second carbon. Additionally, the third carbon of the propanoate chain is linked to a 1-methylimidazole ring, which introduces further complexity and potential biological activity. This intricate arrangement makes it a valuable scaffold for medicinal chemists seeking to design molecules with enhanced specificity and efficacy.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The presence of the 1-methylimidazole moiety in Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate suggests potential interactions with enzymes and receptors involved in metabolic processes, inflammation, and other critical biological functions. This has prompted researchers to explore its potential as a lead compound in drug discovery programs targeting conditions such as metabolic disorders, autoimmune diseases, and cancer.

One of the most compelling aspects of Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate is its stereochemical configuration. The (S)-configuration at the second carbon introduces chirality into the molecule, which can significantly influence its biological activity. Chiral drugs have long been recognized for their ability to exhibit different pharmacological properties compared to their racemic counterparts. This stereochemical feature makes Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate an attractive candidate for further investigation, as it may offer improved selectivity and reduced side effects in therapeutic applications.

Recent studies have begun to unravel the pharmacological potential of Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate. Researchers have reported preliminary findings suggesting that this compound can interact with specific targets in vitro, leading to modulatory effects on cellular processes. For instance, studies have indicated that it may influence the activity of certain enzymes involved in signal transduction pathways, potentially making it useful in treating conditions characterized by aberrant signaling. Additionally, its ability to cross cell membranes efficiently suggests that it may be suitable for oral administration, enhancing its therapeutic applicability.

The synthesis of Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to produce this compound in high purity and yield. Techniques such as asymmetric synthesis and chiral resolution have been employed to ensure the correct stereochemical configuration of the molecule. These methodologies are crucial for obtaining a compound with the desired biological properties and for minimizing impurities that could affect its efficacy and safety.

In conclusion, Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, including the tert-butyl group, (S)-configuration, and 1-methylimidazole moiety, make it a versatile scaffold for designing novel therapeutic agents. As research continues to uncover its pharmacological properties and synthetic strategies are refined, this compound is poised to play an important role in addressing various health challenges.